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Compound of Interest

Compound Name: 2-Hydroxy-5-nitropyridine

Cat. No.: B147068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Hydroxy-5-nitropyridine (CAS No. 5418-51-9). Adherence to these
guidelines is crucial for ensuring a safe laboratory environment and minimizing risks associated
with the use of this chemical intermediate. This document synthesizes critical data from safety
data sheets and chemical literature to support professionals in research, development, and
manufacturing.

Chemical and Physical Properties

2-Hydroxy-5-nitropyridine is an aromatic heterocyclic organic compound.[1] It presents as a
light yellow to beige or brown crystalline powder at room temperature.[1][2][3] A summary of its
key physical and chemical properties is provided in Table 1.
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Property Value Reference
CAS Number 5418-51-9 211415116171
Molecular Formula CsH4aN20s3 (112171
Molecular Weight 140.10 g/mol [21[7]
Light yellow to beige/brown
Appearance , [1][2](3]
crystalline powder
Melting Point 188-191 °C [2][7]
Soluble in hot water and alkali
Solubility liquors; Insoluble in most [1][2][6]
common organic solvents.
Odor Odorless [1][8]
Vapor Pressure Negligible [9]

Stability

Stable under normal

temperatures and pressures.

[1]141(5]

Hazard Identification and Classification

2-Hydroxy-5-nitropyridine is classified as a hazardous substance according to the OSHA 29
CFR 1910.1200 standard.[4][5][9] The primary hazards are related to irritation of the skin, eyes,
and respiratory system.[1][2]

GHS Classification Summary

Classification Category Reference
Skin Corrosion/Irritation Category 2 [11[4115]
Serious Eye Damage/Eye

Category 2 [11[4115]

Irritation

Specific Target Organ Toxicity Category 3 (Respiratory

[4]1[5]

(Single Exposure) system)
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Hazard and Precautionary Statements
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Type Code Statement Reference
Signal Word - Warning [415]
Hazard Statement H315 Causes skin irritation. [1][2]
Causes serious eye
Hazard Statement H319 o [11[2]
irritation.
May cause respiratory
Hazard Statement H335 T [1][2]
irritation.
Precautionary ] ]
P261 Avoid breathing dust. [10]
Statement
Precautionary Wash skin thoroughly
P264 _ [3][10]
Statement after handling.
Wear protective
) gloves/protective
Precautionary _
P280 clothing/eye [3][10]
Statement ]
protection/face
protection.
_ IF ON SKIN: Wash
Precautionary ]
P302+P352 with plenty of soap [1][3][10]
Statement
and water.
IF IN EYES: Rinse
cautiously with water
] for several minutes.
Precautionary
P305+P351+P338 Remove contact [11[3][10]
Statement ]
lenses, if present and
easy to do. Continue
rinsing.
IF INHALED: Remove
Precautionary person to fresh air and
P304+P340 [1][10]
Statement keep comfortable for
breathing.
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Precautionary

P405 Store locked up. [10]
Statement

Dispose of
] contents/container to

Precautionary ]

P501 an authorized [10]
Statement

hazardous waste

collection point.

While no significant acute toxicological data has been identified in literature searches,
nitroaromatic compounds are generally considered moderately toxic.[1][9] Accidental ingestion
may be harmful, and the substance or its metabolites could potentially lead to
methemoglobinemia, a condition that inhibits normal oxygen uptake by hemoglobin.[9]

Safe Handling and Storage Workflow

Proper handling and storage are paramount to ensuring safety. The following diagram
illustrates the logical workflow for managing 2-Hydroxy-5-nitropyridine in a laboratory setting.
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Preparation & Assessment

Hazard Identification
(Irritant: Skin, Eye, Respiratory)

Y

Risk Assessment
(Review SDS, Plan Experiment)

Y

Establish Control Measures

Operational Procedures
Control Measures

y y Safe Handling Proper Storage
Engineering Controls Personal Protective Equipment (PPE) - Avoid dust generation [ - Cool, dry, well-ventilated area
(Fume Hood, Good Ventilation) (Gloves, Goggles, Lab Coat) - Avoid contact & inhalation - Tightly sealed containers

- No eating/drinking/smoking

- Away from incompatibles

1
Emergency Response
1

Personal Exposure

Accidental Release
(Spill)

Spill Cleanup Protocol

First Aid Measures Fire Fighting Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Hydroxy-5-nitropyridine.

Recommended Handling Practices
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e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood to
prevent concentration in hollows and sumps.[4][9][10]

e Personal Contact: Avoid all personal contact, including inhalation of dust and contact with
skin and eyes.[2][4][9]

e Hygiene: Do not eat, drink, or smoke when using this product.[9][10] Wash hands and any
exposed skin thoroughly with soap and water after handling.[4][9][10] Contaminated work
clothes should be laundered separately before reuse.[9][10]

o Container Management: Keep containers securely sealed when not in use.[9][10] Protect
containers from physical damage.[9]

Storage Requirements

» Store in original, tightly closed containers in a cool, dry, and well-ventilated place.[9][10][11]

o Store away from incompatible materials such as strong oxidizing agents, bases, and strong
reducing agents.[4][5][9]

e The product should also be stored away from foodstuffs.[9][10]

Emergency Protocols and First Aid

Prompt and correct response to emergencies such as spills, exposure, or fire is critical.

First Aid Measures

The following table summarizes the recommended first aid procedures for exposure to 2-
Hydroxy-5-nitropyridine.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-256160.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2913.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-handling-2-hydroxy-5-nitropyridine-fx
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-256160.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2913.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-256160.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2913.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2913.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2913.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2913.pdf
https://www.echemi.com/sds/2-hydroxy-3-amino-5-nitropyridine-pid_Rock3402.html
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-256160.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2913.pdf
https://www.benchchem.com/product/b147068?utm_src=pdf-body
https://www.benchchem.com/product/b147068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First Aid Protocol

Reference

Inhalation

Remove the victim to fresh air
and keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. Seek medical
attention if you feel unwell or if

irritation persists.

[4105][11]

Skin Contact

Immediately wash off with
soap and plenty of water while
removing all contaminated
clothing and shoes. Seek
medical attention if irritation

occurs or persists.

[4105][11]

Eye Contact

Rinse cautiously and
immediately with plenty of
fresh, running water for at least
15 minutes, holding the eyelids
apart. Remove contact lenses
if present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[4105][9][11]

Ingestion

Do NOT induce vomiting.
Clean mouth with water and
then provide liquid slowly.
Never give anything by mouth
to an unconscious person. Call
a physician or Poison Control

Center immediately.

[4105][9][11]

Accidental Release Measures (Spills)

The response to a spill depends on its scale. For any spill, ensure adequate ventilation and

wear appropriate PPE.
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Minor Spill Protocol:
Control Ignition: Remove all sources of ignition.[9]
Containment: Use dry clean-up procedures and avoid generating dust.[9][10]

Collection: Sweep up or vacuum the material and place it into a suitable, labeled container
for disposal.[4][5][10]

Decontamination: After material pickup is complete, wash the spill area with soap and water.
[12]

Major Spill Protocol:
o Evacuate: Alert personnel in the area and evacuate.[9][10]

Notify: Alert emergency responders and inform them of the location and nature of the hazard.
[91[10]

Secure Area: Control personal contact by wearing appropriate protective clothing and
prevent the spillage from entering drains or water courses.[9][10]

Cleanup: Cleanup should only be performed by trained personnel using established
procedures.[12][13][14][15] Recover product wherever possible.[9][10]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical powder, foam, carbon dioxide (COz), or water spray.

[415]1(€]

e Hazards: The compound is a combustible solid but propagates flame with difficulty.[9]
Combustion may produce poisonous fumes, including carbon monoxide, carbon dioxide, and
nitrogen oxides (NOx).[4][9] Avoid contamination with oxidizing agents as ignition may result.

[9]

» Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4][5]
[10]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent exposure.

Protection Type Specification Reference

_ Safety glasses with side-
Eye/Face Protection _ _ [41[5][€]
shields or chemical goggles.

Wear appropriate protective
) ) gloves (e.g., nitrile rubber) and
Skin Protection _ [41[5][€]
clothing (lab coat, overalls) to

prevent skin exposure.

If engineering controls do not
maintain airborne
_ _ concentrations to a low level, a
Respiratory Protection 9]
NIOSH-approved N95 dust
mask or higher-level respirator

may be necessary.

Stability and Reactivity

» Reactivity: No hazardous reactions are expected under normal processing.[4][5]

o Chemical Stability: The product is considered stable under recommended storage conditions.

[41[5][]
» Conditions to Avoid: Incompatible products and excess heat.[4]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[415]1(€]

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon monoxide (CO), carbon dioxide (COz), and nitrogen oxides (NOx).[4][9]

Disposal Considerations
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Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations. Do not empty into drains.[4] Waste generators must consult
regulations to ensure complete and accurate classification.[4]

By adhering to the information and protocols outlined in this guide, researchers, scientists, and
drug development professionals can handle 2-Hydroxy-5-nitropyridine safely and effectively,
minimizing risk and ensuring a secure working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of 2-Hydroxy-5-
nitropyridine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147068#2-hydroxy-5-nitropyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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